Cas no 591-21-9 (1,3-Dimethylcyclohexane)

1,3-Dimethylcyclohexane structure

Product Name:1,3-Dimethylcyclohexane

CAS No:591-21-9

Molecular Formula:C₈H₁₆

Molecular Weight:112.21264

MDL:MFCD00064173

CID:82615

PubChem ID:87567339

1,3-Dimethylcyclohexane Properties

Names and Identifiers

- 1,3-Dimethylcyclohexane
- m-Dimethylcyclohexane
- HEXAHYDRO-M-XYLENE
- 1,3-Dimethylcyclohexane cis-trans
- 1,3-Dimethylcyclohexane,c&t
- 1,3-dimethylcyclohexane,mixtureofcisandtrans
- cis,trans-1,3-Dimethylcyclohexane
- hexahydroxylene
- Hexahydro-m-xylene (cis- and trans- mixture)
- 1,3-dimethyl-cyclohexane
- 1,3-dimethylcyclohexane, mixture of cis and trans
- hexahydro-m-xylene
- 1,3-Dimethylcyclohexane (cis- and trans- mixture)
- FT-0606697
- SGVUHPSBDNVHKL-UHFFFAOYSA-N
- UNII-GXC28JSY8G
- AKOS015913315
- cis-/trans-1,3-Dimethylcyclohexane
- CHEMBL1952259
- InChI=1/C8H16/c1-7-4-3-5-8(2)6-7/h7-8H,3-6H2,1-2H
- 591-21-9
- DTXSID10858731
- D0699
- FT-0606696
- 1,3-Dimethylcyclohexane, cis + trans
- NS00080459
- Cyclohexane, 1,3-dimethyl-
- BS-22669
- EINECS 209-707-0
- MFCD00064173
- 1,3-Dimethylcyclohexane; m-Dimethylcyclohexane
- GXC28JSY8G
- Cyclohexane, 1,3dimethyl
- DB-053323
- DTXCID10809465
- +Expand
- MDL： MFCD00064173
- InChIKey： SGVUHPSBDNVHKL-UHFFFAOYSA-N
- Inchi： 1S/C8H16/c1-7-4-3-5-8(2)6-7/h7-8H,3-6H2,1-2H3
- SMILES： CC1CCCC(C)C1
- BRN： 1900339

Computed Properties

Exact Mass: 112.12500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 112.125201
Heavy Atom Count: 8
Complexity: 58.4
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.8
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 2.83260
PSA: 0.00000
Refractive Index: n20/D 1.426(lit.)
Boiling Point: 121-124 °C(lit.)
Melting Point: 126 ºC (methanol )
Flash Point: Fahrenheit: 48.2 ° f
Celsius: 9 ° c
Solubility: Insuluble (7.7E-3 g/L) (25 ºC),
Density: 0.767 g/mL at 25 °C(lit.)

1,3-Dimethylcyclohexane Synthesis

Synthetic Circuit 1

9005-53-2

591-21-9

97664-18-1

18368-95-1

18321-36-3

6876-23-9

5161-04-6

3855-26-3

3454-07-7

2870-04-4

2815-58-9

1640-89-7

1595-16-0

1197-34-8

1123-94-0

1074-55-1

1074-43-7

934-80-5

877-44-1

644-35-9

622-96-8

618-45-1

527-84-4

527-60-6

526-73-8

135-98-8

110-86-1

110-82-7

108-95-2

108-88-3

108-38-3

106-44-5

105-05-5

103-65-1

100-41-4

98-82-8

96-37-7

95-47-6

90-05-1

90-00-6

71-43-2

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Molybdenum , Nickel , Sulfide Solvents: Hexadecane ; 5 h, 35 bar, 25 °C

Reference

: Elucidating the role of NiMoS-USY during the hydrotreatment of Kraft lignin

Abdus Salam, Muhammad; Wayne Cheah, You; Hoang Ho, Phuoc; Bernin, Diana; Achour, Abdenour; et al, Chemical Engineering Journal (Amsterdam, 2022, 442,

1,3-Dimethylcyclohexane Raw materials

Lignin

1,3-Dimethylcyclohexane Preparation Products

1,3-Dimethylcyclohexane Related Literature

1. Condensed cyclic and bridged-ring systems. Part III. Regioselectivity and stereoselectivity in the acid-catalysed cyclisations of substituted benzylcyclohexanols. Stereocontrolled synthesis of some gem-carboxy–methyl-substituted hexahydrofluorene and hexahydro-5,9-methanobenzocyclo-octene derivatives

Usha R. Ghatak,Jyotirmoy Chakravarty,Rupak Dasgupta,Prabir C. Chakraborti J. Chem. Soc. Perkin Trans. 1 1975 2438
2. Phosphorus(III) ligands with fluorous ponytails

Pravat Bhattacharyya,David Gudmunsen,Eric G. Hope,Ray D. W. Kemmitt,Danny R. Paige,Alison M. Stuart J. Chem. Soc. Perkin Trans. 1 1997 3609
3. Radical cations of cis- and trans-1,3-di- and 1,3,5-trimethylcyclohexanes. Matrix influence on two nearly degenerate SOMOs

Mikael Lindgren,Michinobu Matsumoto,Masaru Shiotani J. Chem. Soc. Perkin Trans. 2 1992 1397
4. Molecular mechanics and molecular shape. Part 1. van der Waals descriptors of simple molecules

Amatzya Y. Meyer J. Chem. Soc. Perkin Trans. 2 1985 1161
5. Selective C–H bond hydroxylation of cyclohexanes in water by supramolecular control

Bin Yang,Jian-Fang Cui,Man Kin Wong RSC Adv. 2017 7 30886
6. Photophysical triplet state processes of 4-H-1-benzopyrane-4-thione in a perfluoroalkane. Part 1.—Temperature dependence of unimolecular triplet decay

Heike Eisenberger,Bernhard Nickel J. Chem. Soc. Faraday Trans. 1996 92 733
7. Kinetics of abstraction reactions of tert-butoxyl radicals with cyclohexane and methyl-substituted cyclohexanes in the gas phase

Mohammad I. Sway J. Chem. Soc. Faraday Trans. 1991 87 2157
8. Isomerization of cycloheptane, cyclooctane, and cyclodecane catalyzed by sulfated zirconia—comparison with open-chain alkanes

Daishi Satoh,Hiromi Matsuhashi,Hideo Nakamura,Kazushi Arata Phys. Chem. Chem. Phys. 2003 5 4343
9. Mechanism and dynamics of intramolecular triplet state decay of 1-propyl-4-thiouracil and its α-methyl-substituted derivatives studied in perfluoro-1,3-dimethylcyclohexane

Grazyna Wenska,Katarzyna Taras-Go?lińska,Adam ?ukaszewicz,Gotard Burdziński,Jacek Koput,Andrzej Maciejewski Photochem. Photobiol. Sci. 2011 10 1294
10. Application of Smoluchowski's generalized theory to the kinetics of triplet–triplet annihilation of anthracene in viscous solution after long-pulse excitation

B. Nickel,P. Borowicz,A. A. Ruth,J. Troe Phys. Chem. Chem. Phys. 2004 006 3350

Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons